Cas no 2171284-01-6 ((2S)-2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-1,2,4-triazol-3-yl]formamido}hexanoic acid)

• Product Name: (2S)-2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-1,2,4-triazol-3-yl]formamido}hexanoic acid
• CAS No: 2171284-01-6
• MF: C₂₄H₂₅N₅O₅
• MW: 463.485805273056
• CID: 5909551
• PubChem ID: 165663084
• Update Time: 2025-05-28

(2S)-2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-1,2,4-triazol-3-yl]formamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-1,2,4-triazol-3-yl]formamido}hexanoic acid
• EN300-1479591
• 2171284-01-6

• Inchi： 1S/C24H25N5O5/c1-2-3-12-19(22(31)32)25-21(30)20-26-23(29-28-20)27-24(33)34-13-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,18-19H,2-3,12-13H2,1H3,(H,25,30)(H,31,32)(H2,26,27,28,29,33)/t19-/m0/s1
• InChI Key： GERWKDAUIBQYMM-IBGZPJMESA-N
• SMILES： O(C(NC1=NNC(C(N[C@H](C(=O)O)CCCC)=O)=N1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 463.18556891g/mol
• Monoisotopic Mass: 463.18556891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 146Ų

Additional information on (2S)-2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-1,2,4-triazol-3-yl]formamido}hexanoic acid

Comprehensive Analysis of (2S)-2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-1,2,4-triazol-3-yl]formamido}hexanoic acid (CAS No. 2171284-01-6)

The compound (2S)-2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-1,2,4-triazol-3-yl]formamido}hexanoic acid (CAS No. 2171284-01-6) is a highly specialized peptide derivative with significant applications in pharmaceutical research and bioconjugation chemistry. Its intricate structure features a fluorenylmethyloxycarbonyl (Fmoc) protecting group, a 1,2,4-triazole ring, and a hexanoic acid backbone, making it a versatile building block for drug discovery and peptide synthesis. Researchers are increasingly interested in this compound due to its potential role in targeted drug delivery and enzyme inhibition studies.

In recent years, the demand for Fmoc-protected amino acids like this compound has surged, driven by advancements in solid-phase peptide synthesis (SPPS). The Fmoc group is critical for temporary amine protection, enabling stepwise peptide chain elongation. With the rise of personalized medicine and biologics, this compound's relevance in proteomics and biomarker development cannot be overstated. Its CAS No. 2171284-01-6 is frequently searched in academic databases, reflecting its importance in high-throughput screening and structure-activity relationship (SAR) studies.

One of the most intriguing aspects of this molecule is its 1,2,4-triazole moiety, which is known for its hydrogen-bonding capacity and metal-chelating properties. These features make it a candidate for designing enzyme inhibitors or catalytic ligands. The hexanoic acid tail further enhances its solubility in organic solvents, a property highly valued in medicinal chemistry. Recent publications highlight its utility in click chemistry and bioorthogonal reactions, aligning with the growing trend of green chemistry in drug development.

From a synthetic chemistry perspective, the compound’s chiral center (indicated by the (2S) configuration) ensures stereochemical precision, a prerequisite for pharmaceutical intermediates. Laboratories focusing on asymmetric synthesis often reference this CAS number to explore its enantioselective applications. Moreover, its compatibility with microwave-assisted synthesis techniques addresses the industry’s push for faster reaction times and higher yields.

In the context of AI-driven drug discovery, CAS No. 2171284-01-6 has emerged as a dataset component for machine learning models predicting molecular interactions. The compound’s structural complexity provides a robust test case for cheminformatics algorithms. Additionally, its thermodynamic stability data is often cited in computational chemistry forums, where users debate optimal molecular docking parameters.

Environmental and regulatory compliance is another hot topic linked to this compound. While it is not classified as hazardous, its biodegradability and ecotoxicological profile are under scrutiny, especially in green lab certifications. The Fmoc group’s cleavage by piperidine—a common step in SPPS—has prompted research into alternative deprotection methods to reduce waste.

For procurement specialists, sourcing (2S)-2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-1,2,4-triazol-3-yl]formamido}hexanoic acid requires attention to certificates of analysis (CoA) and HPLC purity reports. Suppliers emphasizing GMP-grade synthesis or custom scale-up services rank higher in search engine results, reflecting market priorities. The compound’s price volatility, tied to raw material availability, is a frequent discussion point in life science forums.

Looking ahead, the integration of this compound into continuous flow chemistry systems could revolutionize its production. Early adopters of automated synthesis platforms report improved reproducibility when handling such multifunctional molecules. As patent landscapes evolve, its derivatives may unlock novel intellectual property opportunities in therapeutic peptide design.